methyl (2R)-2-amino-2-phenylpropanoate hydrochloride
Overview
Description
Methyl (2R)-2-amino-2-phenylpropanoate hydrochloride, also known as D-amphetamine hydrochloride, is a synthetic, chiral, and water-soluble compound that is used in a variety of scientific and medical applications. It is a white, crystalline solid that is commonly used in laboratory experiments, as well as in the treatment of certain medical conditions. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of D-amphetamine hydrochloride.
Scientific Research Applications
Methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride has a wide range of scientific applications, including research in the fields of pharmacology, toxicology, and biochemistry. It is used to study the effects of drugs on the nervous system, as well as to investigate the biochemical and physiological mechanisms of action of various drugs. In addition, it is used to study the effects of drugs on the cardiovascular system, and to investigate the mechanism of action of various drugs.
Mechanism of Action
The mechanism of action of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride is complex and involves multiple biochemical and physiological processes. It is believed to act on several neurotransmitters, including dopamine, norepinephrine, and serotonin, and to affect the activity of these neurotransmitters in the brain and other parts of the body. Specifically, it is thought to increase the levels of dopamine and norepinephrine in the brain, and to decrease the levels of serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride are numerous and varied. It has been found to increase the production of dopamine and norepinephrine in the brain, resulting in increased alertness, focus, and concentration. It also increases the heart rate and blood pressure, and has been found to reduce appetite and increase energy levels. Additionally, it has been found to reduce fatigue and improve physical performance.
Advantages and Limitations for Lab Experiments
The use of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride in laboratory experiments has several advantages and limitations. One of the main advantages is that it is a relatively inexpensive and easily available compound. Additionally, it is easy to synthesize, and it has a relatively low toxicity. On the other hand, the compound is unstable and can be easily degraded in the presence of light or heat.
Future Directions
There are numerous future directions for the use of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride in scientific research. One potential future direction is to further investigate its mechanism of action in order to develop more effective treatments for various medical conditions. Additionally, further research could be conducted to explore the potential applications of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride in the fields of pharmacology, toxicology, and biochemistry. Finally, more research could be conducted to explore the potential of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride as an alternative to traditional treatments for certain medical conditions.
Synthesis Methods
The synthesis of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride begins with the reaction of 2-amino-2-phenylpropanoic acid with hydrochloric acid. This reaction is catalyzed by a strong acid, such as sulfuric acid, and yields a salt, methyl (2R)-2-amino-2-phenylpropanoate hydrochloride, which is the active form of methyl (2R)-2-amino-2-phenylpropanoate hydrochloridee hydrochloride. The reaction is shown below:
2-amino-2-phenylpropanoic acid + HCl → methyl (2R)-2-amino-2-phenylpropanoate hydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2R)-2-amino-2-phenylpropanoate hydrochloride involves the conversion of starting materials into the final product through a series of chemical reactions.", "Starting Materials": [ "Benzaldehyde", "Nitroethane", "Methylamine", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and nitroethane in the presence of sodium hydroxide to form nitrostyrene.", "Step 2: Reduction of nitrostyrene using hydrogen gas and palladium on carbon catalyst to form phenethylamine.", "Step 3: Reaction of phenethylamine with methylamine in the presence of ethanol to form methyl (2R)-2-amino-2-phenylpropanoate.", "Step 4: Conversion of methyl (2R)-2-amino-2-phenylpropanoate to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
191598-35-3 |
Product Name |
methyl (2R)-2-amino-2-phenylpropanoate hydrochloride |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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